Cas no 1548574-24-8 (1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)-)

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)-
• CAS No: 1548574-24-8
• MF: C₇H₄Cl₂N₄S
• MW: 247.10445690155
• CID: 5262729
• Update Time: 2025-10-30

1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)-

• Inchi： 1S/C7H4Cl2N4S/c8-4-2-1-3(14-4)5-11-6(9)13-7(10)12-5/h1-2H,(H2,10,11,12,13)
• InChI Key： HSQXIQFLJKHTKL-UHFFFAOYSA-N
• SMILES： N1=C(C2SC(Cl)=CC=2)N=C(Cl)N=C1N

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)-

Introduction to 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)- (CAS No. 1548574-24-8)

The compound 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)-, identified by its CAS number 1548574-24-8, is a significant molecule in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the triazine family, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of chlorine substituents at the 4th and 6th positions, along with a thiophene ring at the 6th position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and material science applications.

Recent advancements in medicinal chemistry have highlighted the potential of triazine derivatives as pharmacophores due to their ability to interact with biological targets in diverse ways. The structural motif of 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)- allows for selective binding to enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. For instance, studies have demonstrated its efficacy in inhibiting certain kinases and enzymes involved in inflammatory pathways, which are crucial for treating chronic diseases such as arthritis and cancer.

The chloro substituents on the triazine ring enhance the compound's reactivity, enabling further functionalization through various synthetic methodologies. This flexibility has been exploited in designing derivatives with improved pharmacokinetic properties and reduced toxicity. Researchers have utilized computational modeling to predict the binding affinity of this compound to target proteins, which has accelerated the optimization process in early-stage drug development.

In addition to its pharmaceutical applications, 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)- has shown promise in materials science. Its ability to form stable complexes with metals has been explored in catalysis and sensing applications. The thiophene moiety contributes to π-conjugation, making the compound suitable for organic electronic devices such as light-emitting diodes (OLEDs) and photovoltaic cells. Recent patents have described its use as an intermediate in synthesizing conductive polymers that exhibit high charge-carrier mobility.

The synthesis of 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)- involves multi-step reactions that require precise control over reaction conditions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the chloro and thiophene groups efficiently. These synthetic strategies not only improve yield but also minimize byproduct formation, aligning with green chemistry principles.

From a biological perspective, the compound's interaction with nucleic acids has been a subject of interest. Preliminary studies suggest that it can modulate DNA replication and repair mechanisms without causing significant off-target effects. This property is particularly valuable in developing treatments for genetic disorders where precise control over DNA interactions is essential. Further research is ongoing to elucidate the molecular mechanisms underlying these effects.

The regulatory landscape for compounds like 1,3,5-Triazin-2-amine, 4-chloro-6-(5-chloro-2-thienyl)- is continually evolving to ensure safety and efficacy in both clinical and industrial settings. Compliance with guidelines set by agencies such as the FDA and EMA is mandatory for any derivative intended for therapeutic use. However, due to its versatile applications beyond pharmaceuticals, regulatory pathways for material science applications may differ slightly but still require rigorous testing.

Future directions in research may focus on expanding the structural diversity of this compound by introducing additional functional groups or exploring different heterocyclic linkages. The integration of machine learning algorithms into drug discovery pipelines could further accelerate the identification of novel derivatives with enhanced properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion,1,3,5-Triazin-2-amine, 4-chloro, 6-(5-chloro 2-thienyl)-, CAS No. 1548574 -24-, represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad applications. Its potential in medicine and materials science underscores the importance of continued research in this area.